Cas no 2228127-16-8 (2-amino-2-{1-(1H-indol-3-yl)methylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-(1H-indol-3-yl)methylcyclopropyl}acetic acid
• CAS No: 2228127-16-8
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6149924
• PubChem ID: 165654764
• Update Time: 2025-06-08

2-amino-2-{1-(1H-indol-3-yl)methylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-(1H-indol-3-yl)methylcyclopropyl}acetic acid
• EN300-1729494
• 2228127-16-8
• 2-amino-2-{1-[(1H-indol-3-yl)methyl]cyclopropyl}acetic acid

• Inchi： 1S/C14H16N2O2/c15-12(13(17)18)14(5-6-14)7-9-8-16-11-4-2-1-3-10(9)11/h1-4,8,12,16H,5-7,15H2,(H,17,18)
• InChI Key： DZCDALZGBFCEPA-UHFFFAOYSA-N
• SMILES： OC(C(C1(CC2=CNC3C=CC=CC2=3)CC1)N)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-amino-2-{1-(1H-indol-3-yl)methylcyclopropyl}acetic acid

2-Amino-2-{1-(1H-Indol-3-yl)methylcyclopropyl}acetic Acid: A Novel Compound with Potential in Medicinal Chemistry

2-Amino-2-{1-(1H-indol-3-yl)methylcyclopropyl}acetic acid (CAS No. 2228127-16-8) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as AIICPA, is a derivative of amino acids and indole, two fundamental building blocks in organic and medicinal chemistry. The structure of AIICPA features a cyclopropyl ring attached to an indole moiety, which imparts unique chemical and biological properties.

The indole ring, a key component of AIICPA, is a well-known structure found in numerous biologically active compounds, including tryptophan and serotonin. The presence of the indole ring in AIICPA suggests potential interactions with various biological targets, such as receptors and enzymes involved in neurotransmission and cellular signaling. Recent studies have highlighted the importance of indole derivatives in the development of new drugs for neurological disorders, cancer, and other diseases.

The cyclopropyl ring, another critical feature of AIICPA, adds structural rigidity and conformational constraints to the molecule. This rigidity can influence the compound's binding affinity and selectivity for specific targets. In the context of drug design, the cyclopropyl ring can enhance the pharmacokinetic properties of a molecule, such as its solubility, stability, and bioavailability. These properties are crucial for the development of effective therapeutic agents.

Recent research has explored the potential applications of AIICPA in various therapeutic areas. For instance, studies have shown that AIICPA exhibits potent anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preliminary data suggest that AIICPA may have neuroprotective effects, which could be beneficial in treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In the realm of cancer research, AIICPA has shown promise as a potential anticancer agent. Studies have demonstrated that AIICPA can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, AIICPA has been shown to inhibit the activity of certain kinases that are overexpressed in various types of cancer. This selective inhibition could lead to more targeted and effective cancer therapies with fewer side effects compared to traditional chemotherapy.

The pharmacological profile of AIICPA has been further characterized through extensive in vitro and in vivo studies. These studies have revealed that AIICPA exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. The compound has also shown excellent stability under physiological conditions, which is essential for its practical application as a therapeutic agent.

One of the key challenges in drug development is ensuring that a compound can effectively cross biological barriers such as the blood-brain barrier (BBB). Recent research has indicated that AIICPA has the potential to penetrate the BBB due to its lipophilic nature and small molecular size. This property is particularly important for treating central nervous system (CNS) disorders where drug delivery to the brain is crucial.

In conclusion, 2-amino-2-{1-(1H-indol-3-yl)methylcyclopropyl}acetic acid (CAS No. 2228127-16-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, combining an indole ring with a cyclopropyl moiety, endows it with valuable biological properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, AIICPA may emerge as a valuable tool in the arsenal of modern medicine.